Cas no 2229102-07-0 (methyl 2-hydroxy-5-(3-hydroxybutyl)benzoate)

• Product Name: methyl 2-hydroxy-5-(3-hydroxybutyl)benzoate
• CAS No: 2229102-07-0
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 6455259
• PubChem ID: 165671318
• Update Time: 2025-06-30

methyl 2-hydroxy-5-(3-hydroxybutyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-5-(3-hydroxybutyl)benzoate
• 2229102-07-0
• EN300-1799415

• Inchi： 1S/C12H16O4/c1-8(13)3-4-9-5-6-11(14)10(7-9)12(15)16-2/h5-8,13-14H,3-4H2,1-2H3
• InChI Key： QGKJZKDVJVPNRM-UHFFFAOYSA-N
• SMILES： OC(C)CCC1C=CC(=C(C(=O)OC)C=1)O

Computed Properties

• Exact Mass: 224.10485899g/mol
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.8Ų

Additional information on methyl 2-hydroxy-5-(3-hydroxybutyl)benzoate

Exploring Methyl 2-hydroxy-5-(3-hydroxybutyl)benzoate (CAS No. 2229102-07-0): Properties, Applications, and Innovations

In the realm of specialty chemicals, methyl 2-hydroxy-5-(3-hydroxybutyl)benzoate (CAS No. 2229102-07-0) has garnered significant attention for its unique structural properties and versatile applications. This compound, characterized by its hydroxybutyl and hydroxybenzoate functional groups, serves as a critical intermediate in pharmaceuticals, cosmetics, and advanced material science. Its molecular architecture enables it to act as a precursor for synthesizing bioactive molecules, making it a focal point for researchers and industries alike.

The growing demand for sustainable and bio-based chemicals has propelled interest in derivatives like methyl 2-hydroxy-5-(3-hydroxybutyl)benzoate. Consumers and manufacturers are increasingly prioritizing eco-friendly alternatives, aligning with global trends such as the circular economy and green chemistry. Searches for "biodegradable ester compounds" or "non-toxic cosmetic ingredients" reflect this shift, highlighting the relevance of this compound in modern applications.

From a technical perspective, the CAS No. 2229102-07-0 compound exhibits notable solubility in polar solvents, attributed to its dual hydroxyl groups. This property enhances its utility in formulations requiring homogeneous dispersion, such as skincare serums or drug delivery systems. Recent studies have explored its potential as an antioxidant or anti-inflammatory agent, addressing popular queries like "natural alternatives to synthetic preservatives" in cosmetic forums.

Innovations in polymer science have also leveraged methyl 2-hydroxy-5-(3-hydroxybutyl)benzoate for designing biodegradable plastics. As industries seek to reduce reliance on petroleum-based materials, this compound's ability to modify polymer chains offers a promising solution. SEO trends show rising searches for "plant-derived plasticizers," underscoring its commercial viability.

Quality control and regulatory compliance are paramount for CAS No. 2229102-07-0. Analytical techniques like HPLC and NMR ensure purity, while adherence to REACH and FDA guidelines guarantees safety in end-use products. This aligns with frequent user questions such as "how to verify chemical purity" or "FDA-approved cosmetic ingredients."

In conclusion, methyl 2-hydroxy-5-(3-hydroxybutyl)benzoate represents a convergence of innovation and sustainability. Its multifaceted roles—from pharmaceutical intermediates to eco-friendly additives—position it as a compound of enduring significance in a rapidly evolving chemical landscape.